(R)-o-Methyl-a-phenethylamine
(R)-o-Methyl-a-phenethylamine
Brand Name:
Vulcanchem
CAS No.:
105615-45-0
VCID:
VC0025567
InChI:
InChI=1S/C9H13N/c1-7-5-3-4-6-9(7)8(2)10/h3-6,8H,10H2,1-2H3/t8-/m1/s1
SMILES:
CC1=CC=CC=C1C(C)N
Molecular Formula:
C9H13N
Molecular Weight:
135.21 g/mol
(R)-o-Methyl-a-phenethylamine
CAS No.: 105615-45-0
Main Products
VCID: VC0025567
Molecular Formula: C9H13N
Molecular Weight: 135.21 g/mol
| CAS No. | 105615-45-0 |
|---|---|
| Product Name | (R)-o-Methyl-a-phenethylamine |
| Molecular Formula | C9H13N |
| Molecular Weight | 135.21 g/mol |
| IUPAC Name | (1R)-1-(2-methylphenyl)ethanamine |
| Standard InChI | InChI=1S/C9H13N/c1-7-5-3-4-6-9(7)8(2)10/h3-6,8H,10H2,1-2H3/t8-/m1/s1 |
| Standard InChIKey | ZCDYTNZJBGSKFI-MRVPVSSYSA-N |
| Isomeric SMILES | CC1=CC=CC=C1[C@@H](C)N |
| SMILES | CC1=CC=CC=C1C(C)N |
| Canonical SMILES | CC1=CC=CC=C1C(C)N |
| PubChem Compound | 2530253 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume